Cas no 4556-76-7 (Piperazine,1,4-bis(dichloroacetyl)- (7CI,8CI,9CI))
4556-76-7 structure
Product Name:Piperazine,1,4-bis(dichloroacetyl)- (7CI,8CI,9CI)
CAS No:4556-76-7
MF:C8H10Cl4N2O2
MW:307.989198207855
CID:331986
PubChem ID:237576
Update Time:2025-04-19
Piperazine,1,4-bis(dichloroacetyl)- (7CI,8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Piperazine,1,4-bis(dichloroacetyl)- (7CI,8CI,9CI)
- 2,2-dichloro-1-[4-(2,2-dichloroacetyl)piperazin-1-yl]ethanone
- 1,4-bis(dibutylphosphino)butane
- 1,4-Bis-(dichloracetyl)-piperazin
- 1,4-bis(di-n-butylphosphino)butane
- 1,4-bis-dichloroacetyl-piperazine
- 1,4-Butylen-bis-dibutyl-phosphin
- AGN-PC-00MHDO
- CTK2I7425
- NSC-59355
- NCIOpen2_007688
- Fmoc-(S)-3-Amino-3-(3-bromo-phenyl)-propionicacid
- NSC41264
- SCHEMBL10896613
- NSC-41264
- 4556-76-7
- AKOS003877217
- DTXSID50866416
- 1,1'-(piperazine-1,4-diyl)bis(2,2-dichloroethan-1-one)
- NSC59355
-
- Inchi: 1S/C8H10Cl4N2O2/c9-5(10)7(15)13-1-2-14(4-3-13)8(16)6(11)12/h5-6H,1-4H2
- InChI Key: OSFGXXUNAJQXGH-UHFFFAOYSA-N
- SMILES: ClC(C(N1CCN(C(C(Cl)Cl)=O)CC1)=O)Cl
Computed Properties
- Exact Mass: 305.9499
- Monoisotopic Mass: 305.949638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 40.6Ų
Experimental Properties
- PSA: 40.62
- LogP: 1.14040
Piperazine,1,4-bis(dichloroacetyl)- (7CI,8CI,9CI) Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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